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Introduction
Eosin B is an anionic dye that serves as an effective counterstain in immunohistochemistry

(IHC), particularly when the antigen of interest is localized to the cell nucleus. As a cytoplasmic

stain, Eosin B provides excellent contrast to the nuclear staining commonly achieved with

chromogens like 3,3'-Diaminobenzidine (DAB), which typically produces a brown precipitate.

By staining the cytoplasm and extracellular matrix in shades of pink to red, Eosin B allows for

clear visualization of the tissue morphology without obscuring the specific nuclear signal of the

target antigen. This application note provides a detailed protocol for the use of Eosin B as a

counterstain in IHC, using the detection of the nuclear proliferation marker Ki-67 as an

example.

Eosin B, with its slightly bluish cast, and its counterpart Eosin Y (yellowish cast), are derivatives

of fluorescein. While often used interchangeably, the choice between them can be a matter of

laboratory preference and tradition. Eosin functions by binding to basic (cationic) protein

groups in the cytoplasm and connective tissue, such as lysine and arginine residues.
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Currently, direct quantitative comparisons of staining intensity and signal-to-noise ratios for

Eosin B versus other counterstains in published literature are limited. The performance of a

counterstain is often evaluated qualitatively based on the clarity of cellular detail and the

contrast provided for the primary stain. The following table outlines the general characteristics

and typical application parameters for Eosin B.

Parameter Description Typical Value/Range

Target Structures
Cytoplasm, Collagen, Muscle

Fibers, Red Blood Cells
N/A

Stain Color Pink to Red (with a bluish hue) N/A

Typical Concentration
0.1% - 1% (w/v) aqueous

solution

1% for stock, diluted further for

working solution

Typical Incubation Time 30 seconds - 2 minutes
Dependent on desired staining

intensity

pH of Staining Solution Slightly acidic ~pH 5.0

Compatibility
Excellent with brown (DAB)

and blue chromogens
N/A

Experimental Protocols
This section details the protocol for immunohistochemical staining of the nuclear antigen Ki-67

in formalin-fixed, paraffin-embedded (FFPE) tissue sections, followed by counterstaining with

Eosin B.

I. Preparation of Reagents
1. 1% Eosin B Stock Solution:

Dissolve 1 gram of Eosin B powder in 100 mL of 70% ethanol.

Stir until fully dissolved.

Store in a tightly sealed, light-protected container at room temperature.
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2. Eosin B Working Solution:

Dilute the 1% Eosin B stock solution 1:10 with 70% ethanol to achieve a 0.1% working

solution. The exact dilution may need to be optimized based on tissue type and desired

staining intensity.

For every 100 mL of working solution, add 0.5 mL of glacial acetic acid to acidify the solution,

which can enhance staining.

3. Other necessary reagents:

Xylene

Graded ethanols (100%, 95%, 80%, 70%)

Deionized or distilled water

Antigen retrieval buffer (e.g., 10 mM Sodium Citrate, pH 6.0)

Wash buffer (e.g., Tris-buffered saline with 0.05% Tween-20, TBS-T)

Hydrogen peroxide (3%) for blocking endogenous peroxidase

Blocking buffer (e.g., 5% normal goat serum in TBS-T)

Primary antibody (e.g., anti-Ki-67)

HRP-conjugated secondary antibody

DAB chromogen substrate kit

Mounting medium

II. Immunohistochemistry Protocol for Ki-67 with Eosin
B Counterstain

Deparaffinization and Rehydration: a. Immerse slides in xylene: 2 changes for 5 minutes

each. b. Immerse in 100% ethanol: 2 changes for 3 minutes each. c. Immerse in 95%
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ethanol: 1 change for 3 minutes. d. Immerse in 80% ethanol: 1 change for 3 minutes. e.

Immerse in 70% ethanol: 1 change for 3 minutes. f. Rinse thoroughly in running deionized

water.

Antigen Retrieval: a. Immerse slides in a container with 10 mM Sodium Citrate buffer (pH

6.0). b. Heat the container in a steamer or water bath to 95-100°C and maintain for 20-30

minutes. c. Allow slides to cool in the buffer for 20 minutes at room temperature. d. Rinse

slides with wash buffer (TBS-T).

Peroxidase Blocking: a. Incubate sections with 3% hydrogen peroxide for 10-15 minutes at

room temperature to block endogenous peroxidase activity. b. Rinse slides with wash buffer.

Blocking: a. Incubate sections with blocking buffer (e.g., 5% normal goat serum in TBS-T) for

30-60 minutes at room temperature in a humidified chamber.

Primary Antibody Incubation: a. Drain blocking buffer (do not rinse). b. Apply the primary

antibody (e.g., anti-Ki-67), diluted according to the manufacturer's instructions, to the

sections. c. Incubate overnight at 4°C in a humidified chamber.

Secondary Antibody Incubation: a. Rinse slides with wash buffer (3 changes for 5 minutes

each). b. Apply the HRP-conjugated secondary antibody, diluted according to the

manufacturer's instructions. c. Incubate for 30-60 minutes at room temperature in a

humidified chamber.

Chromogen Development: a. Rinse slides with wash buffer (3 changes for 5 minutes each).

b. Prepare and apply the DAB substrate solution according to the manufacturer's

instructions. c. Monitor the color development under a microscope (typically 2-10 minutes).

The Ki-67 positive nuclei will stain brown. d. Stop the reaction by rinsing the slides with

deionized water.

Eosin B Counterstaining: a. Immerse slides in the 0.1% Eosin B working solution for 30

seconds to 2 minutes. The optimal time will depend on the desired staining intensity and

should be determined empirically. b. Briefly rinse the slides in deionized water to remove

excess eosin.

Dehydration and Mounting: a. Dehydrate the sections through graded ethanols: i. 70%

ethanol (quick dip) ii. 95% ethanol (1 minute) iii. 100% ethanol (2 changes for 2 minutes
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each) b. Clear the sections in xylene (2 changes for 3 minutes each). c. Apply a coverslip

using a permanent mounting medium.
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Caption: Immunohistochemistry workflow with Eosin B counterstaining.
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Wnt/β-catenin Signaling Pathway
The following diagram illustrates the canonical Wnt/β-catenin signaling pathway, which is

frequently studied in the context of colorectal cancer, a disease where nuclear localization of β-

catenin is a key event and can be visualized using IHC.
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Caption: Canonical Wnt/β-catenin signaling pathway.
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To cite this document: BenchChem. [Eosin B as a Counterstain in Immunohistochemistry:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1242014#eosin-b-2-as-a-counterstain-in-
immunohistochemistry-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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